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Compound of Interest

Compound Name: UniPR500

Cat. No.: B15578260

Audience: Researchers, scientists, and drug development professionals. Content Type: An in-
depth technical guide on the core science of UniPR500.

Introduction

UniPR500 is a small molecule antagonist of the Eph/ephrin receptor system, which has
demonstrated potential as a novel hypoglycemic agent.[1][2] It functions by inhibiting the
protein-protein interaction (PPI) between EphAS5 receptors and their ephrin-A5 ligands.[1][3]
This interaction is a key component of the communication system between pancreatic -cells,
which is essential for maintaining glucose homeostasis.[1][2] Research has shown that
UniPR500 enhances glucose-stimulated insulin secretion (GSIS) and improves glucose
tolerance in both healthy and insulin-resistant mouse models, suggesting its therapeutic
potential in the context of diabetes.[1][2] This document outlines the foundational science of
UniPR500, including its mechanism of action, quantitative data from key experiments, and the
protocols used to ascertain its activity.

Physicochemical Properties

The fundamental properties of the UniPR500 compound are summarized below.
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Property Value

CAS Number 2085767-98-0
Chemical Formula C36H51N304
Molecular Weight 589.82 g/mol
Exact Mass 589.3880

Mechanism of Action

The Eph/ephrin system facilitates bidirectional signaling upon cell-to-cell contact. When the
Eph receptor on one cell binds to an ephrin ligand on an adjacent cell, signals are transduced
into both cells.[2]

» Forward Signaling: The signal is transduced through the Eph receptor-expressing cell. In
pancreatic 3-cells, EphA forward signaling acts as a brake, inhibiting insulin release.[2]

» Reverse Signaling: The signal is transduced through the ephrin ligand-expressing cell. In (3-
cells, ephrin-A reverse signaling stimulates insulin secretion.[2]

UniPR500 functions as a protein-protein interaction inhibitor, physically blocking the binding of
the EphAS receptor to the ephrin-A5 ligand. This blockade inhibits both forward and reverse
signaling pathways.[3] The net effect in pancreatic islets is an enhancement of glucose-
stimulated insulin secretion (GSIS), which suggests that under hyperglycemic conditions, the
inhibitory forward signal is the dominant pathway modulated by UniPR500.[1][3]

Visualizing the Signaling Pathway

The following diagrams illustrate the normal function of the EphA5/ephrin-A5 pathway in -cells
and the mechanism by which UniPR500 alters this signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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unipr500]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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